2-chloro-N,N-dimethylpyrimidin-4-amine
Cat. No. B015862
Key on ui cas rn:
31058-81-8
M. Wt: 157.6 g/mol
InChI Key: MTEQLYDOCFPCAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08497260B2
Procedure details
2,4-dichloropyrimidine (104, 500 mg, 3.30 mmol) was dissolved in methanol (5 mL) having 2.0 M dimethylamine dissolved therein, stirred at room temperature for 3 hours. Then, the methanol solvent was removed under reduced pressure and water was added to the reaction mixture. Organic compounds were extracted with ethyl acetate, and the recovered organic solution was washed with a saturated aqueous solution of sodium chloride and evaporated after a treatment with sodium sulfate. Purification was performed by column chromatograph to give the target compound 2-chloro-4-(N,N-dimethylamino)pyrimidine (106c, 426 mg, 80%) as a white solid.
Yield
80%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[CH:6][CH:5]=[C:4](Cl)[N:3]=1.[CH3:9][NH:10][CH3:11]>CO>[Cl:1][C:2]1[N:3]=[C:4]([N:10]([CH3:11])[CH3:9])[CH:5]=[CH:6][N:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
|
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Type
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reactant
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Smiles
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ClC1=NC(=CC=N1)Cl
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CNC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
|
Workups
DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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dissolved
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CUSTOM
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Type
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CUSTOM
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|
Details
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Then, the methanol solvent was removed under reduced pressure and water
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ADDITION
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Type
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ADDITION
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Details
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was added to the reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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Organic compounds were extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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the recovered organic solution was washed with a saturated aqueous solution of sodium chloride
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated after a treatment with sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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Purification
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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|
Smiles
|
ClC1=NC=CC(=N1)N(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 426 mg | |
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
